Cas no 2138137-09-2 (3-(Propan-2-yl)-5-sulfamoylthiophene-2-carboxylic acid)

• Product Name: 3-(Propan-2-yl)-5-sulfamoylthiophene-2-carboxylic acid
• CAS No: 2138137-09-2
• MF: C₈H₁₁NO₄S₂
• MW: 249.307239770889
• CID: 6452275
• PubChem ID: 165449483
• Update Time: 2025-06-14

3-(Propan-2-yl)-5-sulfamoylthiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2138137-09-2
• 3-(propan-2-yl)-5-sulfamoylthiophene-2-carboxylic acid
• EN300-716704
• 3-(Propan-2-yl)-5-sulfamoylthiophene-2-carboxylic acid

• Inchi： 1S/C8H11NO4S2/c1-4(2)5-3-6(15(9,12)13)14-7(5)8(10)11/h3-4H,1-2H3,(H,10,11)(H2,9,12,13)
• InChI Key： SZFSFEZKEYMESC-UHFFFAOYSA-N
• SMILES： S(C1=CC(=C(C(=O)O)S1)C(C)C)(N)(=O)=O

Computed Properties

• Exact Mass: 249.01295018g/mol
• Monoisotopic Mass: 249.01295018g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 134Ų

Additional information on 3-(Propan-2-yl)-5-sulfamoylthiophene-2-carboxylic acid

Comprehensive Overview of 3-(Propan-2-yl)-5-sulfamoylthiophene-2-carboxylic acid (CAS No. 2138137-09-2)

3-(Propan-2-yl)-5-sulfamoylthiophene-2-carboxylic acid (CAS No. 2138137-09-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural and functional properties. This compound belongs to the thiophene derivative family, characterized by a five-membered aromatic ring containing sulfur. The presence of both sulfamoyl and carboxylic acid functional groups enhances its reactivity, making it a versatile intermediate in synthetic chemistry.

In recent years, the demand for sulfamoyl-containing compounds has surged, driven by their applications in drug discovery and material science. Researchers are particularly interested in the thiophene-2-carboxylic acid scaffold due to its potential bioactivity, including antimicrobial and anti-inflammatory properties. The propan-2-yl substituent further modifies the compound's lipophilicity, which can influence its pharmacokinetic profile in medicinal chemistry applications.

One of the most frequently searched questions about 3-(Propan-2-yl)-5-sulfamoylthiophene-2-carboxylic acid revolves around its synthesis and purification methods. Optimizing the yield of this compound often involves multi-step reactions, including sulfonylation of thiophene derivatives and subsequent carboxylation. Advanced techniques like HPLC and NMR spectroscopy are critical for ensuring purity, a topic highly relevant to analytical chemists and quality control professionals.

The compound's role in green chemistry initiatives is another hot topic. With growing emphasis on sustainable practices, researchers are exploring eco-friendly catalysts and solvents for synthesizing 3-(Propan-2-yl)-5-sulfamoylthiophene-2-carboxylic acid. This aligns with broader industry trends toward reducing hazardous waste and energy consumption, making it a compelling subject for environmental scientists.

From a commercial perspective, CAS No. 2138137-09-2 is often listed in chemical catalogs as a high-value building block for custom synthesis. Its applications span across pharmaceutical intermediates, agrochemical formulations, and even electronic materials. Companies specializing in fine chemicals frequently highlight its availability in bulk quantities, catering to R&D labs and industrial-scale production.

Another area of interest is the compound's potential in computational chemistry. Molecular docking studies and QSAR (Quantitative Structure-Activity Relationship) models are increasingly used to predict its interactions with biological targets. This computational approach accelerates drug development pipelines, a trend resonating with biotech startups and academic researchers alike.

Stability and storage conditions for 3-(Propan-2-yl)-5-sulfamoylthiophene-2-carboxylic acid are also critical considerations. The compound typically requires protection from moisture and light, stored in sealed containers under inert atmospheres. Such details are vital for laboratory technicians and supply chain managers handling sensitive chemicals.

In summary, 3-(Propan-2-yl)-5-sulfamoylthiophene-2-carboxylic acid (CAS No. 2138137-09-2) represents a multifaceted compound with broad applicability. Its synthesis, bioactivity, and commercial relevance continue to inspire innovation across scientific disciplines, making it a cornerstone in modern chemical research.